Cas no 1369237-31-9 (tert-butyl 4-methyl-1,4,9-triazaspiro5.5undecane-1-carboxylate)

Tert-butyl 4-methyl-1,4,9-triazaspiro[5.5]undecane-1-carboxylate is a spirocyclic amine derivative with a protected tertiary amine group, commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its rigid spirocyclic structure enhances stereochemical control, making it valuable for constructing complex heterocyclic frameworks. The tert-butyloxycarbonyl (Boc) protecting group ensures stability under basic conditions while allowing selective deprotection for further functionalization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including CNS-targeting agents, due to its favorable physicochemical properties and potential for modulating pharmacokinetic profiles. Its synthetic utility lies in its compatibility with diverse reaction conditions and high purity standards.

tert-butyl 4-methyl-1,4,9-triazaspiro5.5undecane-1-carboxylate structure

1369237-31-9 structure

Product Name:tert-butyl 4-methyl-1,4,9-triazaspiro5.5undecane-1-carboxylate

CAS No:1369237-31-9

MF:C₁₄H₂₇N₃O₂

MW:269.383083581924

CID:4594180

PubChem ID:82379324

Update Time:2025-06-13

tert-butyl 4-methyl-1,4,9-triazaspiro5.5undecane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-methyl-1,4,9-triazaspiro[5.5]undecane-1-carboxylate
- tert-butyl 4-methyl-1,4,9-triazaspiro5.5undecane-1-carboxylate
- Inchi： 1S/C14H27N3O2/c1-13(2,3)19-12(18)17-10-9-16(4)11-14(17)5-7-15-8-6-14/h15H,5-11H2,1-4H3
- InChI Key： WKNCBMRSJIEXIG-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCN(C)CC21CCNCC2)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 332
XLogP3: 0.9
Topological Polar Surface Area: 44.8

tert-butyl 4-methyl-1,4,9-triazaspiro5.5undecane-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM476862-100mg	tert-butyl 4-methyl-1,4,9-triazaspiro[5.5]undecane-1-carboxylate	1369237-31-9	95%+	100mg	$774	2022-09-03
Chemenu	CM476862-250mg	tert-butyl 4-methyl-1,4,9-triazaspiro[5.5]undecane-1-carboxylate	1369237-31-9	95%+	250mg	$1095	2022-09-03
Chemenu	CM476862-500mg	tert-butyl 4-methyl-1,4,9-triazaspiro[5.5]undecane-1-carboxylate	1369237-31-9	95%+	500mg	$1711	2022-09-03
Chemenu	CM476862-1g	tert-butyl 4-methyl-1,4,9-triazaspiro[5.5]undecane-1-carboxylate	1369237-31-9	95%+	1g	$2185	2022-09-03
Enamine	EN300-1666558-10.0g	tert-butyl 4-methyl-1,4,9-triazaspiro[5.5]undecane-1-carboxylate	1369237-31-9	95%	10.0g	$8749.0	2023-07-08
Enamine	EN300-1666558-0.05g	tert-butyl 4-methyl-1,4,9-triazaspiro[5.5]undecane-1-carboxylate	1369237-31-9	95%	0.05g	$541.0	2023-07-08
Enamine	EN300-1666558-0.1g	tert-butyl 4-methyl-1,4,9-triazaspiro[5.5]undecane-1-carboxylate	1369237-31-9	95%	0.1g	$706.0	2023-07-08
Enamine	EN300-1666558-0.25g	tert-butyl 4-methyl-1,4,9-triazaspiro[5.5]undecane-1-carboxylate	1369237-31-9	95%	0.25g	$1008.0	2023-07-08
Enamine	EN300-1666558-0.5g	tert-butyl 4-methyl-1,4,9-triazaspiro[5.5]undecane-1-carboxylate	1369237-31-9	95%	0.5g	$1587.0	2023-07-08
Enamine	EN300-1666558-1.0g	tert-butyl 4-methyl-1,4,9-triazaspiro[5.5]undecane-1-carboxylate	1369237-31-9	95%	1.0g	$2035.0	2023-07-08

tert-butyl 4-methyl-1,4,9-triazaspiro5.5undecane-1-carboxylate Related Literature

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2. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

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3. Emulsion technologies for multicellular tumour spheroid radiation assays†

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Additional information on tert-butyl 4-methyl-1,4,9-triazaspiro5.5undecane-1-carboxylate

Comprehensive Overview of tert-butyl 4-methyl-1,4,9-triazaspiro[5.5]undecane-1-carboxylate (CAS No. 1369237-31-9)

The compound tert-butyl 4-methyl-1,4,9-triazaspiro[5.5]undecane-1-carboxylate (CAS No. 1369237-31-9) is a spirocyclic amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique spiro[5.5]undecane backbone and tert-butyl carboxylate moiety make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its structural complexity, which enables applications in drug discovery, particularly for targeting central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the demand for spirocyclic compounds like tert-butyl 4-methyl-1,4,9-triazaspiro[5.5]undecane-1-carboxylate has surged, driven by their ability to mimic natural product scaffolds. This compound’s triaza functionality and methyl-substituted ring system contribute to its stability and binding affinity, making it a candidate for high-throughput screening (HTS) libraries. Its CAS No. 1369237-31-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing relevance in medicinal chemistry.

One of the most discussed topics in organic synthesis is the green chemistry approach to producing complex heterocycles. The synthesis of tert-butyl 4-methyl-1,4,9-triazaspiro[5.5]undecane-1-carboxylate often involves catalytic cyclization and protecting group strategies, which align with sustainable practices. Researchers are optimizing routes to reduce waste and improve yields, addressing the industry’s focus on atom economy and process intensification.

From a pharmacological perspective, the spirocyclic framework of this compound is noteworthy for its 3D structural diversity, a feature highly sought after in fragment-based drug design (FBDD). Its tert-butyl ester group also allows for further derivatization, enabling the creation of prodrugs or analogs with enhanced bioavailability. These attributes have sparked interest in its potential for treating neurodegenerative diseases and inflammatory conditions, topics frequently explored in PubMed and patent literature.

Analytical characterization of CAS No. 1369237-31-9 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound’s purity and stereochemistry, critical for regulatory compliance in preclinical studies. The rise of AI-assisted molecular modeling has further accelerated its study, with computational tools predicting its ADMET properties and target interactions.

In summary, tert-butyl 4-methyl-1,4,9-triazaspiro[5.5]undecane-1-carboxylate represents a promising scaffold at the intersection of synthetic chemistry and drug development. Its CAS No. 1369237-31-9 serves as a key identifier for researchers exploring its applications in precision medicine and catalysis. As the scientific community prioritizes molecular complexity and sustainability, this compound is poised to remain a focal point in innovative research.